![molecular formula C19H20BrClN2 B2936171 1-Benzyl-4-(4-bromophenyl)piperidine-4-carbonitrile;hydrochloride CAS No. 2137972-36-0](/img/structure/B2936171.png)
1-Benzyl-4-(4-bromophenyl)piperidine-4-carbonitrile;hydrochloride
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Overview
Description
1-Benzyl-4-(4-bromophenyl)piperidine-4-carbonitrile hydrochloride is a chemical compound with the CAS Number: 2137972-36-0 . It has a molecular weight of 391.74 . The IUPAC name for this compound is 1-benzyl-4-(4-bromophenyl)piperidine-4-carbonitrile hydrochloride .
Molecular Structure Analysis
The InChI code for 1-Benzyl-4-(4-bromophenyl)piperidine-4-carbonitrile hydrochloride is 1S/C19H19BrN2.ClH/c20-18-8-6-17 (7-9-18)19 (15-21)10-12-22 (13-11-19)14-16-4-2-1-3-5-16;/h1-9H,10-14H2;1H . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Novel Synthesis Methods
Researchers have developed efficient synthesis methods for creating complex chemical structures involving piperidine derivatives. For instance, a novel one-pot synthesis of 2-aminopyrimidinones demonstrates the utility of piperidine as a catalyst in producing piperidinium salts of pyrimidinones, showcasing its role in facilitating the synthesis of nitrogen-containing heterocycles, which are key structures in many pharmaceutical compounds (Bararjanian et al., 2010).
Anticancer Properties
Benzochromene derivatives synthesized from reactions involving piperidine catalysts have been found to possess significant anticancer properties. Notably, certain derivatives were observed to induce cell cycle arrest and apoptosis in colorectal cancer cell lines, highlighting their potential as chemotherapeutic agents (Hanifeh Ahagh et al., 2019).
Antimicrobial Activities
The synthesis of halogen derivatives of benzo[h]chromene and benzo[a]anthracene, facilitated by reactions involving piperidine, has yielded compounds with promising antimicrobial activities. This underscores the role of piperidine derivatives in the development of new antimicrobial agents (Khafagy et al., 2002).
Molecular Docking Studies
Piperidine derivatives have also been utilized in molecular docking studies to evaluate their binding affinities and interactions with biological targets. For example, the crystal structure and antimicrobial activity of certain piperidine-based compounds have been studied, providing insights into their potential mechanisms of action (Okasha et al., 2022).
Safety and Hazards
properties
IUPAC Name |
1-benzyl-4-(4-bromophenyl)piperidine-4-carbonitrile;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19BrN2.ClH/c20-18-8-6-17(7-9-18)19(15-21)10-12-22(13-11-19)14-16-4-2-1-3-5-16;/h1-9H,10-14H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJOYNNZUCOQFKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C#N)C2=CC=C(C=C2)Br)CC3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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